(2-(2-Azidoethoxy)ethyl)-2,3,4,6-tetra-O-acetyl-alpha-D-mannopyranoside

• IUPAC Name: [(2R,3R,4S,5S,6S)-3,4,5-triacetyloxy-6-[2-(2-azidoethoxy)ethoxy]oxan-2-yl]methyl acetate
• InChI: InChI=1S/C18H27N3O11/c1-10(22)28-9-14-15(29-11(2)23)16(30-12(3)24)17(31-13(4)25)18(32-14)27-8-7-26-6-5-20-21-19/h14-18H,5-9H2,1-4H3/t14-,15-,16+,17+,18+/m1/s1
• InChI Key: OFRJNIAQTXDUKV-ZBRFXRBCSA-N
• Canonical SMILES: CC(=O)OCC1C(C(C(C(O1)OCCOCCN=[N+]=[N-])OC(=O)C)OC(=O)C)OC(=O)C
• Isomeric SMILES: CC(=O)OC[C@@H]1[C@H]([C@@H]([C@@H]([C@H](O1)OCCOCCN=[N+]=[N-])OC(=O)C)OC(=O)C)OC(=O)C
• Molecular Formula: C18H27N3O11
• Molecular Weight: 461.4 g/mol

Description

2-(2-Azidoethoxy)ethyl)-2,3,4,6-tetra-O-acetyl-alpha-D-mannopyranoside, also known as 2-azidoethyl-2,3,4,6-tetra-O-acetyl-α-D-mannopyranoside, is a synthetic carbohydrate molecule with a wide range of applications in scientific research. It is a stable, non-toxic molecule that has been used in biochemical experiments, biophysical studies, and drug delivery systems. The molecule has a unique structure, consisting of a D-mannopyranoside core with four acetyl groups and an azidoethyl group attached. This structure gives the molecule a range of properties that make it useful for various applications.

Scientific Research Applications

2-(2-Azidoethoxy)ethyl)-2,3,4,6-tetra-O-acetyl-alpha-D-mannopyranoside has a wide range of applications in scientific research. It has been used in biochemical experiments to study enzyme-catalyzed reactions and to study the binding of proteins to carbohydrates. It has also been used in biophysical studies to study the structure and dynamics of carbohydrates. In addition, the molecule has been used in drug delivery systems as a linker molecule to attach drugs to carbohydrates for targeted delivery.

Mechanism of Action

The mechanism of action of 2-(2-Azidoethoxy)ethyl)-2,3,4,6-tetra-O-acetyl-alpha-D-mannopyranoside is not fully understood. However, it is believed that the azidoethyl group of the molecule is able to form a covalent bond with proteins and other molecules, allowing the molecule to act as a linker molecule. In addition, the acetyl groups of the molecule can interact with other molecules, allowing the molecule to act as a stabilizing agent.
Biochemical and Physiological Effects
2-(2-Azidoethoxy)ethyl)-2,3,4,6-tetra-O-acetyl-alpha-D-mannopyranoside is a stable, non-toxic molecule and has not been found to have any adverse biochemical or physiological effects. It has been used in a variety of biochemical and biophysical experiments without any reported side effects.

Advantages and Limitations for Lab Experiments

2-(2-Azidoethoxy)ethyl)-2,3,4,6-tetra-O-acetyl-alpha-D-mannopyranoside has several advantages for use in laboratory experiments. It is a stable, non-toxic molecule that can be easily synthesized and used in a variety of experiments. In addition, its unique structure allows it to act as a linker molecule and a stabilizing agent, making it useful for a variety of applications. However, the molecule does have some limitations. It is not soluble in water, which can make it difficult to use in certain experiments. In addition, the molecule can be expensive to synthesize, which can limit its use in some experiments.

Future Directions

There are a number of potential future directions for the use of 2-(2-Azidoethoxy)ethyl)-2,3,4,6-tetra-O-acetyl-alpha-D-mannopyranoside. One potential direction is the use of the molecule as a linker molecule for targeted drug delivery. The molecule could be used to attach drugs to carbohydrates for targeted delivery to specific tissues or cells. In addition, the molecule could be used to study the structure and dynamics of carbohydrates, or to study enzyme-catalyzed reactions. Finally, the molecule could be used in the synthesis of other molecules, such as glycoproteins or glycolipids.

Synthesis Methods

2-(2-Azidoethoxy)ethyl)-2,3,4,6-tetra-O-acetyl-alpha-D-mannopyranoside can be synthesized using a number of different methods. One common method is the reaction of 2,3,4,6-tetra-O-acetyl-α-D-mannopyranoside with 2-azidoethanol in the presence of a base, such as sodium hydroxide or potassium carbonate. This reaction proceeds at room temperature and yields the desired product in high yield. Other methods of synthesis include the reaction of 2,3,4,6-tetra-O-acetyl-α-D-mannopyranoside with sodium azide in the presence of a base, or the reaction of 2-azidoethanol with a D-mannopyranoside derivative.